Cas no 1869935-73-8 (2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one)

• Product Name: 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one
• CAS No: 1869935-73-8
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 6507036
• PubChem ID: 130648433
• Update Time: 2025-05-21

2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1982541
• 1869935-73-8
• 2-chloro-1-(4-ethylcyclohexyl)ethan-1-one
• 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one

• Inchi： 1S/C10H17ClO/c1-2-8-3-5-9(6-4-8)10(12)7-11/h8-9H,2-7H2,1H3
• InChI Key： MPGGRQLSLSATEA-UHFFFAOYSA-N
• SMILES： ClCC(C1CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 188.0967929g/mol
• Monoisotopic Mass: 188.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one

Professional Introduction to 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one (CAS No. 1869935-73-8)

2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one, identified by the chemical identifier CAS No. 1869935-73-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorinated ketone group and an ethylcyclohexyl side chain, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development. The unique arrangement of functional groups in this compound makes it a valuable intermediate for constructing more complex molecules, particularly in the synthesis of bioactive agents.

The structure of 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one consists of a central carbon atom double-bonded to an oxygen atom (ketone group), adjacent to a chlorine substituent, and connected to an ethylcyclohexyl group. This configuration provides a balance of reactivity and stability, enabling it to participate in various chemical transformations while maintaining structural integrity. The presence of the chloro group enhances electrophilicity, making it susceptible to nucleophilic attacks, while the cyclohexyl ring contributes steric hindrance and conformational flexibility.

In recent years, 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one has been explored as a building block in medicinal chemistry. Its framework is reminiscent of several pharmacophores found in therapeutic agents, particularly those targeting neurological and inflammatory disorders. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacological properties. For instance, modifications of the ethylcyclohexyl moiety have led to compounds with improved solubility and reduced toxicity, making them more suitable for clinical applications.

One of the most compelling aspects of 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one is its utility in constructing heterocyclic compounds. Heterocycles are prevalent in biologically active molecules due to their ability to mimic natural products and interact with biological targets. By incorporating this compound into synthetic pathways, chemists can generate complex scaffolds that exhibit desirable pharmacokinetic profiles. Furthermore, the chlorine atom can be readily modified through various reactions such as nucleophilic substitution or metal-catalyzed cross-coupling, providing multiple avenues for structural diversification.

The pharmaceutical industry has shown particular interest in derivatives of 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one due to their potential as lead compounds for drug discovery. Studies have demonstrated that slight alterations in its structure can significantly influence its biological activity. For example, replacing the ethylcyclohexyl group with other aromatic or aliphatic substituents can alter binding affinities to specific receptors or enzymes. This flexibility underscores the compound’s importance as a scaffold for developing targeted therapies.

Advances in computational chemistry have further enhanced the utility of 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one in drug design. Molecular modeling techniques allow researchers to predict how modifications will affect the compound’s interactions with biological targets. By integrating these predictions with experimental data, scientists can optimize synthetic routes to produce highly potent and selective agents. This interdisciplinary approach has accelerated the discovery of novel therapeutics derived from this versatile intermediate.

Moreover, the environmental impact of synthesizing 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one has been a focus of recent research. Green chemistry principles have been applied to develop more sustainable methods for its production. For instance, catalytic processes that minimize waste and energy consumption have been explored, aligning with global efforts to reduce the ecological footprint of chemical manufacturing. Such innovations not only improve efficiency but also ensure that future supplies of this compound are produced responsibly.

The future prospects for 2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one are promising, with ongoing studies exploring its role in emerging therapeutic areas such as oncology and immunology. Its structural features make it well-suited for designing molecules that can modulate complex biological pathways. As research continues, it is likely that new applications will emerge, further solidifying its position as a cornerstone in synthetic and medicinal chemistry.

In conclusion,2-Chloro-1-(4-ethylcyclohexyl)ethan-1-one (CAS No. 1869935-73-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural attributes enable diverse chemical transformations and biological applications, making it indispensable for scientists seeking innovative solutions in drug discovery and molecular construction.